Cas no 1179944-53-6 (1-(2-bromophenyl)pyrrolidin-3-amine)

• Product Name: 1-(2-bromophenyl)pyrrolidin-3-amine
• CAS No: 1179944-53-6
• MF: C₁₀H₁₃BrN₂
• MW: 241.127621412277
• CID: 4575543
• Update Time: 2025-10-07

1-(2-bromophenyl)pyrrolidin-3-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2-Bromophenyl)pyrrolidin-3-amine
• 3-Pyrrolidinamine, 1-(2-bromophenyl)-
• 1-(2-bromophenyl)pyrrolidin-3-amine

• Inchi： 1S/C10H13BrN2/c11-9-3-1-2-4-10(9)13-6-5-8(12)7-13/h1-4,8H,5-7,12H2
• InChI Key： VULSMDXXURYDON-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC=C2Br)CCC(N)C1

1-(2-bromophenyl)pyrrolidin-3-amine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-(2-bromophenyl)pyrrolidin-3-amine

Recent Advances in the Study of 1-(2-bromophenyl)pyrrolidin-3-amine (CAS: 1179944-53-6): A Comprehensive Research Brief

1-(2-bromophenyl)pyrrolidin-3-amine (CAS: 1179944-53-6) has recently emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique bromophenyl and pyrrolidin-3-amine structural motifs, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, making it a focal point for researchers aiming to develop novel bioactive molecules.

The synthesis of 1-(2-bromophenyl)pyrrolidin-3-amine has been optimized through advanced organic chemistry techniques, including palladium-catalyzed cross-coupling reactions and reductive amination. These methods have improved yield and purity, facilitating further pharmacological evaluations. The compound's structural features suggest its potential as a scaffold for designing ligands targeting central nervous system (CNS) receptors, particularly those involved in neurotransmitter modulation.

Pharmacological studies have revealed that 1-(2-bromophenyl)pyrrolidin-3-amine exhibits notable affinity for serotonin and dopamine receptors, implicating its potential use in treating neuropsychiatric disorders such as depression and schizophrenia. In vitro assays demonstrated its ability to modulate receptor activity with high selectivity, while in vivo studies in rodent models have shown preliminary evidence of anxiolytic and antidepressant effects. These findings underscore the compound's therapeutic promise, though further preclinical and clinical validation is required.

In addition to its CNS applications, recent research has explored the compound's utility in oncology. Preliminary data indicate that 1-(2-bromophenyl)pyrrolidin-3-amine may inhibit specific kinase pathways involved in tumor proliferation. Molecular docking studies suggest its interaction with key oncogenic targets, paving the way for its development as a potential anticancer agent. However, these findings are still in the early stages, and more extensive mechanistic studies are needed to confirm its efficacy and safety.

The compound's pharmacokinetic profile has also been a subject of investigation. Studies have highlighted its moderate bioavailability and metabolic stability, with liver microsome assays indicating slow degradation by cytochrome P450 enzymes. These properties suggest that 1-(2-bromophenyl)pyrrolidin-3-amine could be a viable candidate for oral administration, though formulation optimizations may be necessary to enhance its therapeutic window.

Despite these promising developments, challenges remain. The compound's off-target effects and potential toxicity profiles require thorough evaluation. Recent toxicological screenings have identified dose-dependent hepatotoxicity in animal models, necessitating further structure-activity relationship (SAR) studies to mitigate adverse effects while retaining therapeutic efficacy. Additionally, the scalability of its synthesis and cost-effectiveness for large-scale production are areas that warrant attention.

In conclusion, 1-(2-bromophenyl)pyrrolidin-3-amine (CAS: 1179944-53-6) represents a versatile and promising compound in chemical biology and pharmaceutical research. Its dual potential in CNS disorders and oncology, coupled with its manageable pharmacokinetic properties, makes it a compelling subject for future studies. Continued research efforts should focus on refining its synthesis, elucidating its mechanisms of action, and addressing its toxicity concerns to unlock its full therapeutic potential.